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Compound of Interest

Compound Name: Heparin disaccharide III-S

Cat. No.: B1238874

Get Quote

Technical Whitepaper: Heparin Disaccharide III-S Structural Characterization, Analytical

Profiling, and Quality Control Protocols

Executive Summary
Heparin Disaccharide III-S (ΔUA,2S-GlcNS) is a critical structural motif derived from the

enzymatic depolymerization of heparin and heparan sulfate. As a di-sulfated disaccharide

featuring a C4-C5 unsaturated uronate and an N-sulfated glucosamine, it serves as a pivotal

reference standard in the quality control of Low Molecular Weight Heparins (LMWH),

specifically Enoxaparin Sodium (USP <207>, Ph. Eur. 1097).[1][2] This guide provides a

definitive structural analysis, validated SAX-HPLC quantification protocols, and mechanistic

insights into its role in glycosaminoglycan (GAG) sequencing.

Chemical Identity & Structural Architecture
The nomenclature "III-S" refers to a specific sulfation pattern within the library of unsaturated

heparin disaccharides. Unlike the tri-sulfated "I-S" (the most abundant unit in porcine mucosal

heparin), III-S lacks 6-O-sulfation on the glucosamine ring, making it a valuable marker for

structural heterogeneity and enzymatic specificity.
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Common Name: Heparin Disaccharide III-S[3]

Chemical Name:

UA(2S)-GlcNS

IUPAC Name: 4-deoxy-L-threo-hex-4-enopyranosyluronic acid-2-O-sulfate-(1

4)-2-deoxy-2-sulfamino-D-glucose

CAS Number: 136098-03-8 (Sodium salt)[3]

Molecular Weight: ~563.35 Da (as trisodium salt)

Absorbance:

at 232 nm (due to

4,5 unsaturation)

Structural Topology
The molecule consists of two pyranose rings linked by an

(1$\to$4) glycosidic bond.

Non-Reducing End (Ring A): An unsaturated uronic acid (

UA) generated by the eliminative cleavage of heparinases. It features a double bond
between C4 and C5 and a sulfate group at position C2.

Reducing End (Ring B): A D-glucosamine (GlcN) residue sulfated at the amino group (N-

sulfation) but unsubstituted at the C6 primary hydroxyl.

Table 1: Comparative Heparin Disaccharide Nomenclature
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Standard Code Structure Sulfation Pattern Net Charge (pH 7)

I-S UA(2S)-GlcNS(6S)
Tri-sulfated (2S, NS,

6S)
-4.0

II-S UA-GlcNS(6S) Di-sulfated (NS, 6S) -3.0

III-S UA(2S)-GlcNS Di-sulfated (2S, NS) -3.0

IV-S UA-GlcNS Mono-sulfated (NS) -2.0

Technical Note: The absence of the 6-O-sulfate in III-S alters its retention time significantly in

anion-exchange chromatography compared to the isobaric II-S isomer.

Analytical Profiling & Visualization
To isolate and identify III-S, researchers typically employ a workflow involving enzymatic

digestion followed by Strong Anion Exchange (SAX) HPLC.[4][5]

Mechanistic Workflow
The following diagram illustrates the generation and isolation pathway of Heparin
Disaccharide III-S.
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Figure 1: Analytical workflow for the generation and quantification of Heparin Disaccharide III-
S.
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Experimental Protocols
The following protocols are designed for self-validation. Ensure all buffers are filtered (0.22

m) and degassed to prevent baseline noise at 232 nm.

Protocol A: Enzymatic Depolymerization
Objective: To exhaustively digest polymeric heparin into constituent disaccharides.

Substrate Preparation: Dissolve 20 mg of Heparin Sodium in 1 mL of Digestion Buffer (50

mM Sodium Acetate, 2 mM Calcium Acetate, pH 7.0).

Enzyme Addition: Add 10 mIU each of Heparinase I, II, and III (Bacterial lyases).

Causality: Using a cocktail ensures cleavage of all linkage types (GlcNS-IdoA, GlcNAc-

GlcA, etc.), preventing bias toward specific sequences.

Incubation: Incubate at 37°C for 24–48 hours.

Termination: Boil the sample for 2 minutes to denature enzymes.

Filtration: Pass through a 0.22

m centrifugal filter to remove protein precipitates.

Protocol B: SAX-HPLC Quantification
Objective: To resolve III-S from other structural isomers (e.g., II-S).

Column: Propac PA1 (Dionex) or Spherisorb SAX (Waters), 4.6 x 250 mm.

Mobile Phase A: Water (pH adjusted to 3.5 with dilute HCl).

Mobile Phase B: 2.0 M NaCl (pH 3.5).

Flow Rate: 1.0 mL/min.

Detection: UV at 232 nm.
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Gradient Profile:

0–10 min: Isocratic 0% B (Equilibration).

10–60 min: Linear gradient 0%

100% B.

Validation Criteria:

Resolution (

): III-S must be baseline resolved from II-S. III-S typically elutes after IV-S but before II-S
and I-S due to its intermediate negative charge density.

Linearity: Standard curve of commercial III-S (Sigma/Iduron) should be linear (

) from 0.5 to 50

g/mL.

Structural Logic & Signaling Relationships
Understanding the chemical topology is essential for interpreting mass spectrometry data. The

diagram below details the connectivity and modifications.
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Figure 2: Structural topology of Heparin Disaccharide III-S highlighting key functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1238874/docs#heparin-disaccharide-iii-s-chemical-structure
https://www.benchchem.com/product/b1238874/docs#heparin-disaccharide-iii-s-chemical-structure
https://www.benchchem.com/product/b1238874/docs#heparin-disaccharide-iii-s-chemical-structure
https://www.benchchem.com/product/b1238874/docs#heparin-disaccharide-iii-s-chemical-structure
https://www.benchchem.com/product/b1238874?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238874?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

